3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide
Overview
Description
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide, also known as DCMO-PEG, is a chemical compound used in scientific research. It is a sulfonamide-based compound that has been synthesized for its potential use in various biochemical and physiological experiments.
Mechanism of Action
The mechanism of action of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide involves the inhibition of carbonic anhydrase IX (CAIX). CAIX is an enzyme that is overexpressed in many types of cancer and is involved in the regulation of pH in tumor cells. By inhibiting CAIX, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide disrupts the pH regulation in tumor cells, leading to decreased tumor growth and increased sensitivity to chemotherapy.
Biochemical and Physiological Effects:
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of CAIX, leading to decreased tumor growth and increased sensitivity to chemotherapy. Additionally, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been shown to have anti-inflammatory effects and has been used in the study of the role of CAIX in hypoxia.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide is its ability to inhibit the activity of CAIX, making it a potential candidate for the development of cancer therapeutics. Additionally, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been shown to have anti-inflammatory effects and has been used in the study of the role of CAIX in hypoxia. However, one of the limitations of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide is its potential toxicity, which needs to be carefully evaluated in future studies.
Future Directions
There are several future directions for the use of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide in scientific research. One potential direction is the development of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide-based cancer therapeutics. Additionally, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide could be used in the development of biosensors for the detection of CAIX in cancer cells. Furthermore, the role of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide in the regulation of pH in tumor cells needs to be further investigated. Finally, the potential toxicity of 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide needs to be carefully evaluated in future studies.
Conclusion:
In conclusion, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide is a sulfonamide-based compound that has been synthesized for its potential use in various biochemical and physiological experiments. It has been shown to inhibit the activity of CAIX, leading to decreased tumor growth and increased sensitivity to chemotherapy. Additionally, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been shown to have anti-inflammatory effects and has been used in the study of the role of CAIX in hypoxia. However, its potential toxicity needs to be carefully evaluated in future studies. Overall, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has several potential applications in scientific research, and further studies are needed to fully understand its potential.
Synthesis Methods
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide can be synthesized through a multistep process. The first step involves the reaction of 3,4-dichlorobenzenesulfonyl chloride with 2-methoxyethanol to form 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide. The second step involves the reaction of the resulting compound with polyethylene glycol (PEG) to form 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide. The synthesis method is well-established and has been used by researchers around the world.
Scientific Research Applications
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been used in various scientific research applications. It has been shown to inhibit the activity of carbonic anhydrase IX (CAIX), an enzyme that is overexpressed in many types of cancer. This inhibition leads to decreased tumor growth and increased sensitivity to chemotherapy. 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has also been used in the development of biosensors for the detection of CAIX in cancer cells. Additionally, 3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide has been used in the study of the role of CAIX in hypoxia, a condition in which there is a lack of oxygen in the body.
properties
Product Name |
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide |
|---|---|
Molecular Formula |
C9H11Cl2NO3S |
Molecular Weight |
284.16 g/mol |
IUPAC Name |
3,4-dichloro-N-(2-methoxyethyl)benzenesulfonamide |
InChI |
InChI=1S/C9H11Cl2NO3S/c1-15-5-4-12-16(13,14)7-2-3-8(10)9(11)6-7/h2-3,6,12H,4-5H2,1H3 |
InChI Key |
KPSIDJNRUUHHEM-UHFFFAOYSA-N |
SMILES |
COCCNS(=O)(=O)C1=CC(=C(C=C1)Cl)Cl |
Canonical SMILES |
COCCNS(=O)(=O)C1=CC(=C(C=C1)Cl)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[(4-Chloro-2,5-dimethylphenyl)sulfonyl]azepane](/img/structure/B223198.png)
